Cas no 116526-19-3 (Acetamide,N-[6-amino-1,2,3,4-tetrahydro-3-(5-hydroxypentyl)-2,4-dioxo-1-propyl-5-pyrimidinyl]-)

Acetamide,N-[6-amino-1,2,3,4-tetrahydro-3-(5-hydroxypentyl)-2,4-dioxo-1-propyl-5-pyrimidinyl]- structure
116526-19-3 structure
Product Name:Acetamide,N-[6-amino-1,2,3,4-tetrahydro-3-(5-hydroxypentyl)-2,4-dioxo-1-propyl-5-pyrimidinyl]-
CAS No:116526-19-3
MF:C14H24N4O4
MW:312.364763259888
CID:131250
PubChem ID:45118954
Update Time:2025-04-19

Acetamide,N-[6-amino-1,2,3,4-tetrahydro-3-(5-hydroxypentyl)-2,4-dioxo-1-propyl-5-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[6-amino-1,2,3,4-tetrahydro-3-(5-hydroxypentyl)-2,4-dioxo-1-propyl-5-pyrimidinyl]-
    • Acetamide, N-[6-amino-1,2,3,4-tetrahydro-3-(5-hydroxypentyl)-2,4-dioxo-1-propyl-5-pyrimidinyl]-
    • 116526-19-3
    • ACETAMIDE,N-[6-AMINO-1,2,3,4-TETRAHYDRO-3-(5-HYDROXYPENTYL)-2,4-DIOXO-1-PROPYL-PYRIMIDIN-5-YL]-
    • N-[4-amino-1-(5-hydroxypentyl)-2,6-dioxo-3-propylpyrimidin-3-ium-5-ylidene]acetamide
    • Inchi: 1S/C14H24N4O4/c1-3-7-17-12(15)11(16-10(2)20)13(21)18(14(17)22)8-5-4-6-9-19/h19H,3-9,15H2,1-2H3,(H,16,20)
    • InChI Key: UBUFLJGZWLHSEJ-UHFFFAOYSA-N
    • SMILES: O=C1N(C(=C(C(N1CCCCCO)=O)NC(C)=O)N)CCC

Computed Properties

  • Exact Mass: 312.17992
  • Monoisotopic Mass: 311.172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116A^2
  • XLogP3: -0.4

Experimental Properties

  • PSA: 119.35
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